NADP sodium hydrate

• Molecular Formula: C21H29N7NaO18P3
• Molecular Weight: 783.4 g/mol
• InChI: InChI=1S/C21H28N7O17P3.Na.H2O/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);;1H2/q;+1;/p-1/t10-,11-,13-,14-,15-,16-,20-,21-;;/m1../s1
• InChIKey: CYQLUFJYVTUUFN-WUEGHLCSSA-M

NADP Sodium Hydrate Technical Baseline

NADP sodium hydrate (β-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate; CAS 698999-85-8) is the monosodium salt hydrate form of the oxidized coenzyme NADP⁺, a critical electron acceptor in anabolic metabolism and cellular redox homeostasis [1]. As a member of the pyridine nucleotide cofactor family, it serves as an essential substrate for over 100 NADP⁺-dependent oxidoreductases, enabling electron transfer in biosynthetic pathways including lipid and cholesterol synthesis, fatty acid chain elongation, and the pentose phosphate pathway . The sodium salt hydrate form is characterized by HPLC purity of ≥98% and is specifically formulated to enhance aqueous solubility and stability for laboratory applications [2].

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Hydrate form with defined sodium counterion ensures consistent solubility and stability for enzymatic assays

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High purity supports reduced background interference in quantitative NADP(H)-dependent measurements

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Compatible with standard cofactor regeneration and microplate kinetic protocols

• [1] NADP sodium hydrate. MedChemExpress. Cat. No.: HY-113325AR. Purity: 98.79%. View Source
• [2] β-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate 97+%. VWR. Assay: ≥97.0% (NADP, mono-Na). View Source

NADP Sodium Hydrate Procurement: Reproducibility & Substitution

NADP sodium hydrate is not functionally interchangeable with its closest structural analogs—specifically NAD⁺ (which lacks the 2′-phosphate group) or alternative NADP salt forms (e.g., disodium salt, potassium salt, or free acid)—due to fundamental differences in enzyme specificity, binding thermodynamics, and solution stability. The 2′-phosphate moiety confers approximately 100- to 1000-fold tighter binding to NADP⁺-dependent enzymes relative to fragments lacking this group [1]. Additionally, the monosodium salt hydrate form addresses critical hygroscopicity and stability limitations inherent to amorphous sodium salts, which are documented to deliquesce without specialized storage precautions [2]. Substituting NAD⁺ or a different salt form without quantitative validation introduces uncontrolled variability in enzyme kinetics, binding affinity, and long-term reagent stability, thereby compromising assay reproducibility. The following evidence dimensions quantify these differentiation claims.

Hydration & Counterion NADP sodium hydrate, sodium salt, and disodium salt are chemically distinct; hydration and counterion stoichiometry influence solubility and stability.

Purity & Batch Variability Purity specifications range widely across suppliers; replacing without verifying enzymatic purity assay may introduce kinetic variability.

Solubility & Handling Aqueous solubility differs significantly between hydrate forms; non-hydrate salt solutions are unstable and require fresh preparation, affecting reproducibility.

• [1] Lee HJ, et al. Interactions of nicotinamide-adenine dinucleotide phosphate analogues and fragments with pigeon liver malic enzyme. Biochem J. 1987;245(2):407-414. View Source
• [2] Crystalline potassium salt of β-nicotinamide adenine dinucleotide phosphoric acid and method for its preparation. US Patent 4,151,349. 1979. View Source

NADP Sodium Hydrate Performance Evidence

Aqueous Solubility Benchmark

NADP sodium hydrate contains the 2′-phosphate group that serves as the primary structural determinant for high-affinity binding to NADP⁺-specific enzymes. Fragments or analogs lacking this group exhibit 2-3 orders of magnitude (100- to 1000-fold) weaker binding [1]. NAD⁺, which lacks the 2′-phosphate entirely, binds with negligible affinity to NADP⁺-dependent malic enzyme, functionally excluding it as a substitute in this enzyme system.

Aqueous Solubility

Data to verify

125 mg/mL (159.56 mM) at 25 °C

vs. baseline 50 mg/mL for same CAS

Supports concentrated stock preparation for plate-based assays

2.5-fold solubility difference; verify with lot-specific COA

Evidence Dimension	Relative binding affinity (Kd or inhibition constant)
Target Compound Data	NADP⁺ fragments with 2′-phosphate: tight binding; Ki values in micromolar range
Comparator Or Baseline	NADP⁺ fragments without 2′-phosphate: 2-3 orders of magnitude weaker binding
Quantified Difference	100- to 1000-fold difference in binding affinity
Conditions	Pigeon liver malic enzyme (NADP⁺-dependent); kinetic and fluorimetric binding analyses at 25°C; phosphate buffer, pH 7.0-7.4

Why This Matters

This differential binding translates directly into functional coenzyme activity: NAD⁺ cannot substitute for NADP⁺ in NADP⁺-specific enzyme assays, and use of NAD⁺ as a surrogate will produce no measurable activity in these systems.

• [1] Lee HJ, et al. Interactions of nicotinamide-adenine dinucleotide phosphate analogues and fragments with pigeon liver malic enzyme. Biochem J. 1987;245(2):407-414. View Source

Cofactor Specificity: NADP vs. NAD

In chicken liver fatty acid synthetase assays, NADP⁺ (as sodium salt) provides substantial protection against malonyl-CoA-mediated enzyme inactivation at low micromolar concentrations, whereas NAD⁺ exhibits no protective effect even at 40-fold higher concentrations [1]. This difference in protective capacity demonstrates the functional non-equivalence of the two cofactors beyond mere coenzyme activity.

Cofactor Specificity

Class-level

NADP+ required; NAD+ cannot substitute

S. fradiae glutamate dehydrogenase assay

Ensures NADP-dependent enzyme compatibility

Structural basis: 2'-phosphate binding; verify for target enzyme

Evidence Dimension	Protection against malonyl-CoA-mediated enzyme inactivation
Target Compound Data	NADP⁺ at 25 μM: considerable protection against inactivation
Comparator Or Baseline	NAD⁺ at 1.0 mM: no protective effect
Quantified Difference	NAD⁺ at 40× higher concentration shows zero protection; NADP⁺ protects at 25 μM
Conditions	Chicken liver fatty acid synthetase complex; malonyl-CoA inactivation assay; room temperature; pH 7.0 buffer

Why This Matters

In multistep enzymatic syntheses where enzyme stability is critical for yield, substituting NAD⁺ for NADP⁺ results in loss of cofactor-mediated protection, accelerating enzyme inactivation and reducing product formation.

• [1] Kumar S, et al. Inactivation of chicken liver fatty acid synthetase by malonyl coenzyme A. Biochemistry. 1981;20(12):3393-3400. View Source

G6PDH Kinetic Assay Validation

Wild-type oxidoreductases with dual cofactor specificity demonstrate markedly higher catalytic activity with NADP⁺ as the coenzyme compared to NAD⁺. In a representative NADP⁺/NAD⁺-dependent enzyme system, the wild-type enzyme exhibits a specific activity of 18.0 ± 0.8 U/mg with NADP⁺ versus only 4.9 ± 0.2 U/mg with NAD⁺, representing a 3.7-fold higher activity with NADP⁺ [1].

G6PDH Km

Cross-study comparable

Km = 0.13 mM

E. coli G6PDH, 37 °C, pH 7.6

Consistent with published Km (0.068 mM), supports kinetic assay design

2-fold inter-study variability typical; validate under own conditions

Evidence Dimension	Specific activity (U/mg) of wild-type enzyme
Target Compound Data	NADP⁺: 18.0 ± 0.8 U/mg
Comparator Or Baseline	NAD⁺: 4.9 ± 0.2 U/mg
Quantified Difference	3.7-fold higher specific activity with NADP⁺ vs. NAD⁺
Conditions	Wild-type oxidoreductase; triplicate independent measurements; standard assay buffer at optimal pH

Why This Matters

In high-throughput screening or kinetic assays where signal strength and linear dynamic range are critical, NADP⁺ provides substantially higher catalytic turnover, enabling more sensitive detection and reducing enzyme quantity requirements.

• [1] Table 2. Specific activity (U/mg) coenzyme comparison. PMC8580058. View Source

Ambient Stability and Shipping

Conventional amorphous NADP sodium salts are documented to be hygroscopic and deliquescent, requiring specialized, cost-increasing storage precautions including exclusion of air and use of protective gas during shipment and processing [1]. The sodium salt hydrate form, characterized and supplied as a crystalline solid with specified melting point (175-178°C, dec.) and water content (≤6.0% by K.F.), offers improved handling characteristics and defined physicochemical properties [2].

Shipping Stability

Supplier data

Stable at ambient temperature; no cold chain required

Solid powder; verified by vendor stability testing

Simplifies logistics and reduces shipping costs

Solution instability of non-hydrate forms necessitates cold handling

Evidence Dimension	Hygroscopicity and handling stability
Target Compound Data	NADP sodium hydrate: crystalline solid; melting point 175-178°C (dec.); water ≤6.0% K.F.; defined stability profile
Comparator Or Baseline	Amorphous NADP sodium salt: hygroscopic, deliquescent; requires protective gas and air exclusion for storage
Quantified Difference	Crystalline hydrate form is non-deliquescent vs. amorphous form which absorbs atmospheric moisture and degrades
Conditions	Standard laboratory storage conditions (ambient temperature/humidity) per vendor specifications; powder form storage at -20°C

Why This Matters

Procurement of the defined sodium salt hydrate form reduces the risk of moisture-induced degradation during routine laboratory handling, eliminates the need for specialized storage infrastructure, and ensures consistent reagent quality across experimental replicates.

• [1] Crystalline potassium salt of β-nicotinamide adenine dinucleotide phosphoric acid and method for its preparation. US Patent 4,151,349. 1979. View Source
• [2] β-Nicotinamide adenine dinucleotide phosphate sodium salt hydrate 97+%. VWR. Assay: ≥97.0% (NADP, mono-Na); Water: ≤6.0% (K.F.). View Source

NADP Sodium Hydrate Research Applications

High-Throughput Microplate Enzymatic Assays

NADP sodium hydrate is the preferred cofactor for NADP⁺-dependent dehydrogenase assays where signal intensity and detection sensitivity are paramount. Based on 3.7-fold higher specific activity with wild-type enzymes compared to NAD⁺ [1], using NADP sodium hydrate maximizes catalytic turnover and reduces the enzyme quantity required per assay. This is particularly critical for high-throughput screening applications, diagnostic enzyme activity measurements, and kinetic studies requiring extended linear dynamic range. Substitution with NAD⁺ in NADP⁺-specific enzyme systems yields negligible or zero activity due to the 100- to 1000-fold weaker binding affinity of non-phosphorylated fragments [2].

Cofactor Regeneration for Biocatalysis

In multistep chemoenzymatic synthetic workflows—particularly those involving fatty acid synthase or related acyl-transferase systems—NADP sodium hydrate provides dual functionality as both catalytic cofactor and enzyme-protective agent. At 25 μM, NADP⁺ affords considerable protection against substrate-mediated (malonyl-CoA) enzyme inactivation, whereas NAD⁺ at 1.0 mM (40× higher concentration) provides zero protection [1]. This protective capacity is essential for maintaining enzyme integrity and product yield throughout extended reaction sequences. Procurement of the sodium salt hydrate form further ensures reagent stability during storage and handling, avoiding the deliquescence issues documented for amorphous sodium salts [3].

Analytical Calibration and Method Validation

NADP sodium hydrate is the definitive substrate for binding affinity studies investigating the 2′-phosphate recognition motif of NADP⁺-dependent enzymes. The 2′-phosphate group confers a 100- to 1000-fold increase in binding affinity relative to fragments lacking this moiety [1]. This property enables its use as a competitive inhibitor standard in displacement assays, as a reference compound for characterizing novel NADP⁺-competitive small molecules, and as a structural probe for mapping cofactor binding pockets via crystallography or fluorescence polarization. Substitution with NAD⁺ or dephosphorylated analogs eliminates competitive binding behavior entirely in NADP⁺-specific enzymes [1].

Application

Selection Property

Validation Focus

High-throughput microplate enzymatic assays

Concentrated stock compatibility

Kinetic consistency (Km) and signal-to-noise ratio

Cofactor regeneration for biocatalysis

Ambient powder stability

Redox cycling efficiency and by-product minimization

Analytical calibration and method validation

Certified high purity standard

Gravimetric accuracy and molar mass consistency

• [1] Table 2. Specific activity (U/mg) coenzyme comparison. PMC8580058. View Source
• [2] Lee HJ, et al. Interactions of nicotinamide-adenine dinucleotide phosphate analogues and fragments with pigeon liver malic enzyme. Biochem J. 1987;245(2):407-414. View Source
• [3] Kumar S, et al. Inactivation of chicken liver fatty acid synthetase by malonyl coenzyme A. Biochemistry. 1981;20(12):3393-3400. View Source